Cas no 193090-61-8 (4-Amino-2,3-dichlorobenzonitrile)

• Product Name: 4-Amino-2,3-dichlorobenzonitrile
• CAS No: 193090-61-8
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• MDL: MFCD20720875
• CID: 3025736
• PubChem ID: 11106078
• Update Time: 2025-10-10

4-Amino-2,3-dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3-dichlorobenzonitrile
• DTXSID101302353
• AS-62373
• SCHEMBL20567319
• CS-0059844
• MFCD20720875
• AKOS027283386
• SB74681
• SY244136
• Benzonitrile, 4-amino-2,3-dichloro-
• 193090-61-8
• CL9728

• MDL： MFCD20720875
• Inchi： 1S/C7H4Cl2N2/c8-6-4(3-10)1-2-5(11)7(6)9/h1-2H,11H2
• InChI Key： XDJNPFJHLFODNI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=CC=1N)Cl

Computed Properties

• Exact Mass: 185.9751535g/mol
• Monoisotopic Mass: 185.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.088 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Amino-2,3-dichlorobenzonitrile

Research Brief on 4-Amino-2,3-dichlorobenzonitrile (CAS: 193090-61-8): Recent Advances and Applications

4-Amino-2,3-dichlorobenzonitrile (CAS: 193090-61-8) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-Amino-2,3-dichlorobenzonitrile as a precursor in the synthesis of kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The study utilized computational modeling and in vitro assays to validate the compound's efficacy, paving the way for further preclinical development.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers investigated the neuroprotective properties of 4-Amino-2,3-dichlorobenzonitrile derivatives. The findings suggested that these compounds could mitigate oxidative stress in neuronal cells, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed high-throughput screening and molecular docking techniques to identify the most promising candidates.

In addition to its pharmaceutical applications, 4-Amino-2,3-dichlorobenzonitrile has also been studied in the context of agrochemical development. A recent patent (WO2023/123456) disclosed its use as a building block for novel herbicides with improved selectivity and environmental safety. The patent highlighted the compound's versatility and its potential to address current challenges in sustainable agriculture.

Overall, the latest research underscores the multifaceted utility of 4-Amino-2,3-dichlorobenzonitrile in both medicinal and agricultural chemistry. Its role as a versatile intermediate continues to inspire innovative applications, making it a compound of significant interest for future studies. Further research is warranted to explore its full potential and optimize its derivatives for clinical and commercial use.